3709-18-0(2,2,5-Trimethyl-1,3-dioxane-4,6-dione),I137

2,2,5-Trimethyl-1,3-dioxane-4,6-dione Properties

Names and Identifiers

- 2,2,5-Trimethyl-1,3-dioxane-4,6-dione
- Methyl Meldrum's acid
- Methylmalonic acid cyclic isopropylidene ester
- 1,3-DIOXANE-4,6-DIONE, 2,2,5-TRIMETHYL
- 1,3-Dioxane-4,6-dione, 2,2,5-trimethyl14
- 2,2,5,5-TETRAMETHYL-3-PYRROLIN-1-OXYL-3-CARBOXYLIC ACID N-HY
- 5-methyl-Meldrum's acid
- cycl-Isopropylidene methylmalonate
- isopropylidene methylmalonic acid ester
- NSC233870
- 1,3-Dioxane-4,6-dione, 2,2,5-trimethyl-
- KJMCAXYHYPDRAV-UHFFFAOYSA-
- KJMCAXYHYPDRAV-UHFFFAOYSA-N
- BCP03720
- TRA0024941
- VZ21995
- LS41639
- I137
- 2,2,5-trimethyl-1,3-dioxan-4,6-dione
- 1,3-Dioxane-4,6-dione2,2,5-trimethyl
- ST2415581
- AB0013505
- ST50410166
- 1,3-Dio
- InChI=1/C7H10O4/c1-4-5(8)10-7(2,3)11-6(4)9/h4H,1-3H3
- CS-W016208
- 3709-18-0
- EN300-157893
- W-106569
- NS00030155
- D71065
- SCHEMBL146063
- AS-13414
- K6BV95MJT8
- A823529
- 2,2,5-Trimethyl-1,3-dioxane-4,6-dione, 97%
- NSC-233870
- DTXSID90190585
- MFCD00006637
- NSC 233870
- AKOS015904420
- SY042991
- EINECS 223-050-7
- AMY7670
- 2,2,5-Trimethyl-m-dioxane-4,6-dione
- FT-0634986
- UNII-K6BV95MJT8
- DB-019592
- +Expand
- MDL： MFCD00006637
- InChIKey： KJMCAXYHYPDRAV-UHFFFAOYSA-N
- Inchi： 1S/C7H10O4/c1-4-5(8)10-7(2,3)11-6(4)9/h4H,1-3H3
- SMILES： O1C(C([H])(C([H])([H])[H])C(=O)OC1(C([H])([H])[H])C([H])([H])[H])=O
- BRN： 124044

Computed Properties

Exact Mass: 158.05800
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 0
Monoisotopic Mass: 158.058
Heavy Atom Count: 11
Complexity: 187
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.2
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 52.6

Experimental Properties

LogP: 0.45860
PSA: 52.60000
Refractive Index: 1.4610 (estimate)
Boiling Point: 343.6℃ at 760 mmHg
Melting Point: 111-114 °C (lit.)
Flash Point: 183.4 °C
Color/Form: White to pink crystalline powder
Density: 1.1229 (rough estimate)

2,2,5-Trimethyl-1,3-dioxane-4,6-dione Security Information

WGK Germany：3
Safety Term：S23;S24/25
Safety Instruction： S23-S24/25
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature
Signal Word：Warning
FLUKA BRAND F CODES：10-21

2,2,5-Trimethyl-1,3-dioxane-4,6-dione Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,2,5-Trimethyl-1,3-dioxane-4,6-dione Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003FP6-1g	2,2,5-Trimethyl-1,3-dioxane-4,6-dione	3709-18-0	97%	1g	$4.00	2024-05-04
A2B Chem LLC	AB59514-1g	2,2,5-Trimethyl-1,3-dioxane-4,6-dione	3709-18-0	97%	1g	$4.00	2024-04-20
abcr	AB336593-1 g	2,2,5-Trimethyl-1,3-dioxane-4,6-dione; .	3709-18-0		1g	€61.80	2023-06-21
Alichem	A449038537-100g	2,2,5-Trimethyl-1,3-dioxane-4,6-dione	3709-18-0	95%	100g	$277.20	2023-09-02
Ambeed	A442437-1g	2,2,5-Trimethyl-1,3-dioxane-4,6-dione	3709-18-0	97%	1g	$5.0
Apollo Scientific	OR315239-1g	2,2,5-Trimethyl-1,3-dioxane-4,6-dione	3709-18-0	97%	1g	£34.00	2023-09-02
Chemenu	CM181912-100g	2,2,5-TRIMETHYL-1,3-DIOXANE-4,6-DIONE	3709-18-0	95%	100g	$247	2021-08-05
Enamine	EN300-157893-0.05g	2,2,5-trimethyl-1,3-dioxane-4,6-dione	3709-18-0	95%	0.05g	$19.0	2023-06-08
eNovation Chemicals LLC	D914823-25g	2,2,5-Trimethyl-1,3-dioxane-4,6-dione	3709-18-0	95%	25g	$155	2021-09-29
TRC	T796215-5g	2,2,5-Trimethyl-1,3-dioxane-4,6-dione	3709-18-0		5g	$ 65.00	2022-06-02

2,2,5-Trimethyl-1,3-dioxane-4,6-dione Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:3709-18-0)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:3709-18-0)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

2,2,5-Trimethyl-1,3-dioxane-4,6-dione Related Literature

1. 3-Hydroxypyrroles and 1H-pyrrol-3(2H)-ones. Part 2. Scope and limitations of the synthesis of pyrrol-3-ones by pyrolysis of aminomethylene Meldrum's acid derivatives

Hamish McNab,Lilian C. Monahan J. Chem. Soc. Perkin Trans. 1 1988 863
2. Organocatalysed decarboxylative protonation process from Meldrum's acid: enantioselective synthesis of isoxazolidinones

Tony Tite,Mohamad Sabbah,Vincent Levacher,Jean-Fran?ois Brière Chem. Commun. 2013 49 11569
3. One-pot synthesis of dihydroquinolones by sequential reactions of o-aminobenzyl alcohol derivatives with Meldrum's acids

Antonio Arcadi,Andrea Calcaterra,Giancarlo Fabrizi,Andrea Fochetti,Antonella Goggiamani,Antonia Iazzetti,Federico Marrone,Giulia Mazzoccanti,Andrea Serraiocco Org. Biomol. Chem. 2022 20 3160
4. Preparation of polymers possessing dynamic N-hindered amide bonds through ketene-based chemistry for repairable anticorrosion coatings

Tsai-Wei Chuo,Jyun-Ting Hou,Ying-Ling Liu Mater. Adv. 2021 2 3993
5. Solvation and nucleophilic reactivity of conjugate-base anions of 5-methyl Meldrum’s acid and of 3,3-dimethylbarbituric acid in acetonitrile–methanol

Yasuhiko Kondo,Kouji Yano,Miyuki Urade,Aki Yamada,Ruiko Kouyama,Tatsuya Takagi J. Chem. Soc. Perkin Trans. 2 1999 1181
6. Biomimetic synthesis, antibacterial activity and structure–activity properties of the pyroglutamate core of oxazolomycin

Plamen Angelov,Yui Kwan Sonia Chau,Paul J. Fryer,Mark G. Moloney,Amber L. Thompson,Paul C. Trippier Org. Biomol. Chem. 2012 10 3472
7. A synthesis of strychnine by a longest linear sequence of six steps

David B. C. Martin,Christopher D. Vanderwal Chem. Sci. 2011 2 649
8. An energy efficient and facile synthesis of high molecular weight polyesters using ketenes

Martin Wolffs,Matthew J. Kade,Craig J. Hawker Chem. Commun. 2011 47 10572
9. Relative reactivity of methyl iodide to ethyl iodide in nucleophilic substitution reactions in acetonitrile and partial desolvation accompanying activation

Yasuhiko Kondo,Miyuki Urade,Yukari Yamanishi,Xinyu Chen J. Chem. Soc. Perkin Trans. 2 2002 1449
10. Diastereoselective synthesis of novel heterocyclic scaffolds through tandem Petasis 3-component/intramolecular Diels–Alder and ROM–RCM reactions

Mette Ishoey,Rico G. Petersen,Michael ?. Petersen,Peng Wu,Mads H. Clausen,Thomas E. Nielsen Chem. Commun. 2017 53 9410

Related Categories

Solvents and Organic Chemicals Organic Compounds Acids/Esters

Cas no 3709-18-0 (2,2,5-Trimethyl-1,3-dioxane-4,6-dione)

2,2,5-Trimethyl-1,3-dioxane-4,6-dione Properties

Names and Identifiers

Computed Properties

Experimental Properties

2,2,5-Trimethyl-1,3-dioxane-4,6-dione Security Information

2,2,5-Trimethyl-1,3-dioxane-4,6-dione Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2,2,5-Trimethyl-1,3-dioxane-4,6-dione Price

2,2,5-Trimethyl-1,3-dioxane-4,6-dione Suppliers

2,2,5-Trimethyl-1,3-dioxane-4,6-dione Related Literature

Related Categories

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